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Voafinidine Voafinidine
Brand Name: Vulcanchem
CAS No.: 180059-77-2
VCID: VC0161978
InChI: InChI=1S/C20H28N2O2/c1-3-20-10-8-17-15(14-6-4-5-7-16(14)21(17)2)9-11-22(13-20)12-18(23)19(20)24/h4-7,18-19,23-24H,3,8-13H2,1-2H3/t18-,19+,20-/m0/s1
SMILES: CCC12CCC3=C(CCN(C1)CC(C2O)O)C4=CC=CC=C4N3C
Molecular Formula: C20H28N2O2
Molecular Weight: 328.4 g/mol

Voafinidine

CAS No.: 180059-77-2

Reference Standards

VCID: VC0161978

Molecular Formula: C20H28N2O2

Molecular Weight: 328.4 g/mol

Voafinidine - 180059-77-2

CAS No. 180059-77-2
Product Name Voafinidine
Molecular Formula C20H28N2O2
Molecular Weight 328.4 g/mol
IUPAC Name (15S,16S,17S)-15-ethyl-11-methyl-1,11-diazatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraene-16,17-diol
Standard InChI InChI=1S/C20H28N2O2/c1-3-20-10-8-17-15(14-6-4-5-7-16(14)21(17)2)9-11-22(13-20)12-18(23)19(20)24/h4-7,18-19,23-24H,3,8-13H2,1-2H3/t18-,19+,20-/m0/s1
Standard InChIKey LZWQFKGUQLBGKC-ZCNNSNEGSA-N
Isomeric SMILES CC[C@]12CCC3=C(CCN(C1)C[C@@H]([C@H]2O)O)C4=CC=CC=C4N3C
SMILES CCC12CCC3=C(CCN(C1)CC(C2O)O)C4=CC=CC=C4N3C
Canonical SMILES CCC12CCC3=C(CCN(C1)CC(C2O)O)C4=CC=CC=C4N3C
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PubChem Compound 11121012
Last Modified Nov 11 2021
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